N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide

• IUPAC Name: N-[(1-methylsulfonylpiperidin-4-yl)methyl]naphthalene-1-carboxamide
• InChI: InChI=1S/C18H22N2O3S/c1-24(22,23)20-11-9-14(10-12-20)13-19-18(21)17-8-4-6-15-5-2-3-7-16(15)17/h2-8,14H,9-13H2,1H3,(H,19,21)
• InChI Key: ZKAWHFGGBNLBKP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H22N2O3S
• Molecular Weight: 346.4 g/mol

Description

The compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” is a related compound with the CAS Number: 241134-34-9. It has a molecular weight of 193.27.

Molecular Structure Analysis

The InChI code for “(1-(Methylsulfonyl)piperidin-4-yl)methanol” is 1S/C7H15NO3S/c1-12(10,11)8-4-2-7(6-9)3-5-8/h7,9H,2-6H2,1H3.

Physical And Chemical Properties Analysis

The compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” has a molecular weight of 193.27.

Scientific Research Applications

N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide has been studied for its potential applications in various fields of research, including neuroscience, cancer research, and drug discovery. In neuroscience, this compound has been shown to modulate the activity of voltage-gated sodium channels, which are important for the generation and propagation of action potentials in neurons. This makes this compound a potential candidate for the development of new drugs for the treatment of neurological disorders such as epilepsy and neuropathic pain.
In cancer research, this compound has been shown to inhibit the growth and proliferation of cancer cells by targeting the proteasome, a cellular complex that is responsible for the degradation of proteins. This makes this compound a potential candidate for the development of new drugs for the treatment of cancer.

Mechanism of Action

Target of Action

Piperidine derivatives, which this compound is a part of, are known to be important synthetic medicinal blocks for drug construction .

Mode of Action

It’s worth noting that piperidine derivatives are often involved in a variety of intra- and intermolecular reactions leading to the formation of various substituted piperidines .

Biochemical Pathways

The compound may potentially be involved in the Suzuki–Miyaura (SM) cross-coupling reaction, a widely-applied transition metal catalysed carbon–carbon bond forming reaction . This reaction is known for its mild and functional group tolerant conditions, with a relatively stable, readily prepared, and generally environmentally benign organoboron reagent .

Result of Action

It’s worth noting that piperidine derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .

Advantages and Limitations for Lab Experiments

N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide has several advantages for lab experiments, including its small size, high purity, and stability. This compound is also easy to synthesize in large quantities, making it suitable for high-throughput screening assays. However, this compound also has some limitations, including its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several future directions for N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide research, including the development of new drugs for the treatment of neurological disorders and cancer, the optimization of this compound synthesis methods, and the identification of new molecular targets for this compound. This compound may also have potential applications in other fields of research, such as drug discovery and chemical biology. Overall, this compound is a promising compound that has the potential to advance our understanding of various biological processes and to lead to the development of new drugs for the treatment of diseases.

Synthesis Methods

The synthesis of N-((1-(methylsulfonyl)piperidin-4-yl)methyl)-1-naphthamide involves the reaction of 1-naphthylamine with 4-piperidinemethanamine followed by the addition of methylsulfonyl chloride. The resulting product is purified through column chromatography to obtain this compound in its pure form. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for various research applications.

Safety and Hazards

The compound “(1-(Methylsulfonyl)piperidin-4-yl)methanol” has a safety warning with hazard statements H302.

Biochemical Analysis

Biochemical Properties

It has been suggested that this compound may interact with various enzymes and proteins

Cellular Effects

It is known that compounds with similar structures can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .